Cas no 1142-20-7 (N-[(Benzyloxy)carbonyl]-L-alanine)

• Product Name: N-[(Benzyloxy)carbonyl]-L-alanine
• CAS No: 1142-20-7
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD00002640
• CID: 40912
• PubChem ID: 736104
• Update Time: 2025-04-18

N-[(Benzyloxy)carbonyl]-L-alanine Chemical and Physical Properties

Names and Identifiers

• N-Carbobenzyloxy-L-alanine
• N-CBZ-L-Alanine N-Carbobenzyloxy-L-alanine
• Z-L-Alanine
• N-Benzyloxycarbonyl-L-alanine~Z-Ala-OH
• Z-Ala-OH
• BenzyloxycarbonylLalanine
• N-Cbz-L-alanine
• N-Cbz-L-Ala-OH
• z-Ala
• N-Carbobenzoxy-L-alanine
• N-[(Benzyloxy)carbonyl]-L-alanine
• BENZYLOXYCARBONYL-L-ALANINE
• Carbobenzyloxy-L-alanine
• CBZ-ALA-OH
• CBZ-L-Alanine
• N-Benzyloxycarbonyl-L-alanine
• Z-L-Ala-OH
• Z-β-Ala
• (2S)-2-(phenylmethoxycarbonylamino)propanoic acid
• N-carbobenzyloxyalanine
• Carbobenzoxy-L-alanine
• Cbz-alanine
• (2S)-2-{[(benzyloxy)carbonyl]amino}propanoic acid
• L-Alanine, N-[(phenylmethoxy)carbonyl]-
• N-BENZYLOXYCARBONYL-L-SERINE-BETALACTONE
• TYRGLVWXHJRKMT-QMMMGPOBSA-N
• (S)-2-(((Benzyloxy)carbonyl)
• Alanine, N-[(phenylmethoxy)carbonyl]-
• MFC
• (2S)-2-{[(BENZYLOXY)CARBONYL]AMINOPROPANOIC ACID
• Cbz-D-Ala-OH
• N-{[(phenylmethyl)oxy]carbonyl}-L-alanine
• Nalpha-Benzyloxycarbonyl-L-alanine
• Z756425222
• L-Carbobenzoxyalanine
• NS00023708
• N-benzyloxycarbonyl alanine
• NSC-156978
• A803157
• N-Benzoxycarbonyl-L-alanine
• N-Benzyloxycarbonylalanine
• carbobenzyloxyalanine
• AKOS015924057
• N-carbobenzoxy-l-ala
• benzyloxycarbonylalanine
• CBZ-L-ALA-OH
• N-CBZ-Ala
• N-benzyloxycarbonyl- (S) -alanine
• EINECS 214-532-8
• PUL5J6PUL2
• N-benzyloxycarbonyl-(S)-alanine
• N-(benzyloxycarbonyl)alanine
• (2S)-2-[(benzyloxy)carbonyl]aminopropanoic acid
• SCHEMBL241565
• J-300019
• N-ALPHA-CBZ-L-ALANINE
• L-Alanine, N-carboxy-, N-benzyl ester
• N-(benzyloxycarbonyl)-L-alanine
• (Benzyloxycarbonyl)alanine
• carbobenzoxy alanine
• M03069
• benzyloxy-carbonyl-L alanine
• AC-7047
• US9321743, Cbz-L-Ala
• N-benzyloxycarbonyl-(L)-alanine
• Z-L-Ala
• Q27095370
• BDBM223538
• DB04634
• ((Benzyloxy)carbonyl)-L-alanine
• ZAla
• HY-Y0007
• NSC-88469
• Alanine, N-carboxy-, N-benzyl ester, L-
• (S)-2-(((Benzyloxy)carbonyl)amino)propanoic acid
• (S)-2-benzyloxycarbonylaminopropionic acid
• (2S)-2-{[(Benzyloxy)carbonyl]amino}propionic acid
• carbobenzoxy-alanine
• benzyloxycarbonyl alanine
• Z-L-Alanine, 98%
• AS-12741
• (S)-2-(BENZYLOXYCARBONYLAMINO)PROPANOIC ACID
• EN300-82612
• P16426
• AKOS005175180
• DTXSID40150674
• (s)-2-(benzyloxycarbonylamino) propanoic acid
• N-ALPHA-BENZYLOXYCARBONYL-L-ALANINE
• CBZ-Ala
• AC-24128
• BBL
• 1142-20-7
• N-Benzyloxycarbonylalanine, (L)-
• (S)-N-Cbz-alanine
• CS-W019933
• NSC 88469
• MFCD00002640
• AM20050444
• CHEMBL1231234
• ALBB-015825
• 214-532-8
• FA28886
• (2S)-2-(((benzyloxy)carbonyl)amino)propanoic acid
• DTXCID5073165

• MDL： MFCD00002640
• Inchi： 1S/C11H13NO4/c1-8(10(13)14)12-11(15)16-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： TYRGLVWXHJRKMT-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(=O)O)C)=O)CC1C=CC=CC=1
• BRN： 2056164

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White fine powder crystals
• Density: 1.2446 (rough estimate)
• Melting Point: 84.0 to 87.0 deg-C
• Boiling Point: 422.1°C at 760 mmHg
• Flash Point: 209.1℃
• Refractive Index: -14.5 ° (C=2, AcOH)
• PSA: 75.63000
• LogP: 1.77680
• Specific Rotation: -15 º (c=2, AcOH 24 ºC)
• Optical Activity: [α]23/D −14.2°, c = 2 in acetic acid
• Solubility: Not determined

N-[(Benzyloxy)carbonyl]-L-alanine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters